Cas no 628329-62-4 (Methyl 3-(Benzyloxy)-1-methyl-1H-pyrazole-5-carboxylate)

• Product Name: Methyl 3-(Benzyloxy)-1-methyl-1H-pyrazole-5-carboxylate
• CAS No: 628329-62-4
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD25541576
• CID: 1640199
• PubChem ID: 56950718
• Update Time: 2025-05-21

Methyl 3-(Benzyloxy)-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-methyl-3-(phenylmethoxy)-, methylester
• Methyl 3-(Benzyloxy)-1-methyl-1H-pyrazole-5-carboxylate

• MDL： MFCD25541576
• Inchi： 1S/C13H14N2O3/c1-15-11(13(16)17-2)8-12(14-15)18-9-10-6-4-3-5-7-10/h3-8H,9H2,1-2H3
• InChI Key： SKRPSANUOSMPRB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C(=O)OC)N(C)N=1

Computed Properties

• Exact Mass: 246.10044231g/mol
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 393.8±27.0 °C at 760 mmHg
• Flash Point: 192.0±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 3-(Benzyloxy)-1-methyl-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Methyl 3-(Benzyloxy)-1-methyl-1H-pyrazole-5-carboxylate

Methyl 3-(Benzyloxy)-1-methyl-1H-pyrazole-5-carboxylate (CAS No. 628329-62-4): A Comprehensive Overview

Methyl 3-(Benzyloxy)-1-methyl-1H-pyrazole-5-carboxylate, identified by its CAS number 628329-62-4, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and biochemical studies. The benzyloxy and methyl substituents in its molecular structure contribute to its versatility, making it a valuable intermediate in synthesizing more complex molecules.

The pyrazole core of Methyl 3-(Benzyloxy)-1-methyl-1H-pyrazole-5-carboxylate is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. The presence of the carboxylate group enhances the compound's solubility and reactivity, making it an ideal candidate for further chemical modifications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Methyl 3-(Benzyloxy)-1-methyl-1H-pyrazole-5-carboxylate has emerged as a promising candidate in this regard. Its structural features allow for easy functionalization, enabling researchers to tailor its properties for specific applications. For instance, the benzyloxy group can be selectively modified to introduce additional functionalities, such as hydroxyl or amino groups, which can enhance binding affinity to biological targets.

The compound's potential in drug development is further supported by its stability under various conditions, which is crucial for pharmaceutical applications. Stability ensures that the compound remains effective throughout the synthesis process and during storage, minimizing degradation and loss of potency. This characteristic makes Methyl 3-(Benzyloxy)-1-methyl-1H-pyrazole-5-carboxylate a reliable choice for researchers working on long-term projects.

Recent studies have also highlighted the compound's role in developing new methodologies for drug discovery. Researchers have utilized Methyl 3-(Benzyloxy)-1-methyl-1H-pyrazole-5-carboxylate as a starting material to synthesize novel pyrazole derivatives with enhanced pharmacological properties. These derivatives have shown promising results in preclinical trials, indicating their potential as future therapeutic agents. The ability to modify the molecular structure of this compound allows for the exploration of diverse chemical spaces, leading to the discovery of new drugs with improved therapeutic profiles.

The synthesis of Methyl 3-(Benzyloxy)-1-methyl-1H-pyrazole-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The use of high-quality reagents and catalysts is essential to ensure high yields and purity. Advances in synthetic chemistry have enabled researchers to optimize these processes, making the production of this compound more efficient and scalable.

In addition to its pharmaceutical applications, Methyl 3-(Benzyloxy)-1-methyl-1H-pyrazole-5-carboxylate has potential uses in agrochemicals and material science. Its structural versatility allows it to be incorporated into various molecular frameworks, making it a valuable building block for designing new materials with specific properties. For instance, pyrazole derivatives have been used to develop corrosion inhibitors and flame retardants due to their ability to form stable complexes with metal ions and organic compounds.

The growing interest in green chemistry has also influenced the research on Methyl 3-(Benzyloxy)-1-methyl-1H-pyrazole-5-carboxylate. Researchers are exploring sustainable synthetic routes that minimize waste and reduce environmental impact. These efforts align with the broader goal of developing eco-friendly chemical processes that are both efficient and environmentally responsible.

The future prospects of Methyl 3-(Benzyloxy)-1-methyl-1H-pyrazole-5-carboxylate are vast and exciting. As our understanding of its properties continues to expand, new applications will likely emerge. The compound's role in drug development alone underscores its importance, but its potential extends beyond this field into materials science and beyond. Continued research will undoubtedly uncover more innovative uses for this versatile molecule.